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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical with CAS number

5610-64-0, identified as Acid Black 52. It is an anionic monoazo dye complexed with

chromium.[1] This document consolidates available data on its chemical and physical

properties, synthesis, industrial applications, and safety and handling protocols. While

extensively used as a colorant in various industries, this guide also explores its limited but

emerging applications in research, particularly in proteomics, alongside a review of its

toxicological profile and environmental fate. The information is intended to serve as a

foundational resource for professionals in research and development.

Chemical Identification and Properties
Acid Black 52 is a metallized dye, which exists as a dark brown to black powder.[1][2][3][4][5]

[6][7][8] It is soluble in water and ethanol.[1][3][4][5][6]

Chemical Structure and Identifiers
Chemical Name: C.I. Acid Black 52[1]

CAS Number: 5610-64-0[1]

Molecular Formula: C₆₀H₃₆Cr₂N₉Na₃O₂₁S₃[7]
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Molecular Weight: 1488.13 g/mol [7]

Synonyms: Palatine Fast Black WAN, CI 15711, Chromolan Black NWA[1][4][9]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Acid Black 52 is presented in Table

1.

Property Value Reference

Appearance Dark brown to black powder [1][2][3][4][5][6][7][8]

Solubility

Soluble in water and ethanol.

Slightly soluble in acetone.

Insoluble in other organic

solvents.

[1][3][4][5][6]

Melting Point Decomposes at 299 °C [1]

Density 1.58 g/cm³ at 20 °C [1]

Synthesis and Manufacturing
The synthesis of Acid Black 52 involves a multi-step process, beginning with the diazotization

of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid, followed by coupling with

Naphthalen-2-ol. The resulting product is then heated with a chromium source, such as

chromium formate, to form the final metal-complex dye.[1][2][3][4][5][7][9]

Synthesis Workflow
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A simplified workflow for the synthesis of Acid Black 52.

Experimental Protocol for Synthesis
A representative laboratory-scale synthesis protocol for Acid Black 52 is as follows:

Diazotization: 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid is diazotized using

standard procedures, typically involving sodium nitrite and a mineral acid at low

temperatures.

Azo Coupling: The resulting diazonium salt is then coupled with Naphthalen-2-ol in an

aqueous solution.

Complexation: The intermediate azo compound is heated in an aqueous solution with

chromium formate at approximately 115°C for 2 hours.

Finalization: The solution is made alkaline with sodium hydroxide, and the final product, Acid
Black 52, is isolated by drying.[1][2][3][4][5][7][9]

Applications in Research and Industry
Industrial Applications
Acid Black 52 is primarily used as a dye in the textile, leather, and electrochemical industries.

[6][8] Its applications include:

Dyeing and printing of wool, polyamide, and silk fabrics.[3][4][5][6][7]
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Coloring of leather goods.[6][8]

Shading in the electrochemical dyeing of aluminum.[3][4][5][6][7]

Research Applications: Proteomics
While not as extensively documented as other protein stains like Coomassie Brilliant Blue or

silver staining, Acid Black 52 has been noted for its utility in proteomics research.[9][10][11] It

is used for the visualization of proteins separated by gel electrophoresis. The mechanism of

staining is believed to involve electrostatic interactions between the anionic dye and the basic

amino acid residues of the proteins.

Note: A specific, standardized protocol for using Acid Black 52 as a protein stain in a research

setting is not readily available in the reviewed literature. Researchers interested in this

application may need to adapt general protein staining protocols.

Biological Activity and Toxicology
Currently, there is a significant lack of data regarding the specific mechanism of action of Acid
Black 52 in biological systems and its potential to modulate signaling pathways. The available

toxicological information is primarily from animal studies and focuses on general toxicity rather

than specific cellular or molecular interactions.

Summary of Toxicological Data
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Endpoint Result Species Reference

Carcinogenicity
Not found to be

oncogenic
Rat, Hamster [1]

Acute Toxicity

More toxic in rats than

hamsters at higher

doses. Dose-related

mortality observed in

males of both species.

Rat, Hamster [1]

Skin and Eye Irritation
May cause skin and

eye irritation.
Not specified [1]

Respiratory Irritation
May cause respiratory

tract irritation.
Not specified [1]

Cellular and Molecular Interactions
Detailed studies on the effects of Acid Black 52 on specific cell lines, its potential to interfere

with cellular signaling pathways, or its utility in drug development are not available in the

current body of scientific literature. This represents a significant knowledge gap and an area for

future research.

Environmental Fate and Degradation
The environmental persistence and degradation of azo dyes like Acid Black 52 are of

considerable interest due to their widespread industrial use. Studies have explored various

methods for its removal from wastewater.

Biodegradation
Under facultative-aerobic conditions, a biodegradability of 94.1% has been reported for Acid
Black 52 in a biological treatment system.[1] However, azo dyes can be inhibitory to microbial

oxidation processes in activated sludge and stream water.[1] The primary mechanism of

bacterial degradation of azo dyes involves the reductive cleavage of the azo bond (-N=N-),

which can lead to the formation of aromatic amines.[10]
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Advanced Oxidation Processes
Recent research has focused on the degradation of Acid Black 52 using advanced oxidation

processes, such as atmospheric pressure corona plasma. These studies provide insights into

the chemical breakdown of the dye.

Experimental Protocol: Degradation by Corona Plasma
The following is a summary of an experimental setup for the degradation of Acid Black 52
using corona plasma:

Solution Preparation: A 1.0 mM solution of Acid Black 52 is prepared in deionized water.

Ferrous sulfate (FeSO₄) at 1.0 mM may be added as a catalyst.[12][13]

Plasma Treatment: A corona plasma is generated at atmospheric pressure and applied to the

liquid-air interface of the dye solution. The experimental setup typically consists of two

tungsten electrodes (anode and cathode).[12][13]

Monitoring: The degradation process is monitored by measuring various parameters over

time, including:

UV-Vis absorbance (characteristic peak at 570 nm) to determine the concentration of the

dye.[13]

pH and electrical conductivity.[12][13]

Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) to assess

mineralization.[12][13]

Degradation Workflow

Acid Black 52
in Aqueous Solution

Corona Plasma
Treatment

Cleavage of
Azo Bonds

Generation of
Reactive Species
(e.g., OH radicals)

Oxidation

Formation of
Intermediate Compounds Mineralization CO2, H2O, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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